6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile

• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.3 g/mol
• IUPAC Name: 6-(2-methylpropylamino)-2,4-dioxo-3-propan-2-yl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H18N4O2/c1-7(2)6-14-10-9(5-13)11(17)16(8(3)4)12(18)15-10/h7-8,14H,6H2,1-4H3,(H,15,18)
• InChI Key: FAFOQUFHKAYZPR-UHFFFAOYSA-N
• SMILES: CC(C)CNC1=C(C(=O)N(C(=O)N1)C(C)C)C#N

Description

6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, also known as IBT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. IBT is a pyrimidine derivative that has a unique chemical structure and properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that are involved in various biological processes. In particular, 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been shown to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of nucleic acids in cells.
Biochemical and Physiological Effects:
6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been shown to have various biochemical and physiological effects in vitro and in vivo. In particular, 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is its unique chemical structure, which makes it a promising candidate for further investigation in various fields. 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is also relatively easy to synthesize, which makes it accessible for laboratory experiments. However, one of the limitations of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are many potential future directions for research on 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile. One area of interest is the development of more efficient synthesis methods for 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile that can improve its yield and purity. Another area of interest is the investigation of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile's potential applications in drug discovery and development, particularly for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile and its effects on various biological processes.

Synthesis Methods

The synthesis of 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile can be achieved through a multistep process that involves the reaction of various chemical reagents. One of the most common methods for synthesizing 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile involves the reaction of isobutylamine, isopropyl acetoacetate, and cyanoacetamide in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and dehydration, to form 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile as the final product.

Scientific Research Applications

6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been investigated for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has been shown to exhibit promising biological activities, including antitumor, antiviral, and antibacterial properties. 6-(Isobutylamino)-3-isopropyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile has also been investigated for its potential use as a fluorescent probe for imaging applications.